3-amino-2-methylbutanoic acid hydrochloride
Description
3-amino-2-methylbutanoic acid hydrochloride, also known as L-Valine hydrochloride, is a derivative of the essential amino acid Valine . It contains an amino group, a carboxyl group, and a side chain isopropyl group, making it a non-polar aliphatic amino acid .
Molecular Structure Analysis
The molecular formula of 3-amino-2-methylbutanoic acid hydrochloride is C5H11NO2.ClH . The InChI code is 1S/C5H11NO2.ClH/c1-3(4(2)6)5(7)8;/h3-4H,6H2,1-2H3,(H,7,8);1H . The molecular weight is 153.61 .It has a storage temperature of room temperature . The solubility of the parent compound, Valine, in water is 85 g/L .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary statements include measures to prevent exposure and actions to take in case of exposure .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-2-methylbutanoic acid hydrochloride involves the reaction of 2-methylbutyraldehyde with ammonia to form 3-amino-2-methylbutanal, which is then converted to the final product through a series of reactions.", "Starting Materials": [ "2-methylbutyraldehyde", "ammonia", "sodium cyanoborohydride", "hydrochloric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: 2-methylbutyraldehyde is reacted with ammonia in ethanol to form 3-amino-2-methylbutanal.", "Step 2: 3-amino-2-methylbutanal is reduced with sodium cyanoborohydride in ethanol to form 3-amino-2-methylbutanol.", "Step 3: 3-amino-2-methylbutanol is oxidized with sodium chlorite and hydrochloric acid to form 3-amino-2-methylbutanoic acid.", "Step 4: 3-amino-2-methylbutanoic acid is reacted with hydrochloric acid to form the final product, 3-amino-2-methylbutanoic acid hydrochloride." ] } | |
CAS RN |
1864062-26-9 |
Product Name |
3-amino-2-methylbutanoic acid hydrochloride |
Molecular Formula |
C5H12ClNO2 |
Molecular Weight |
153.6 |
Purity |
95 |
Origin of Product |
United States |
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